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Compound of Interest

Compound Name: TM5275 sodium

Cat. No.: B10764144

This document provides comprehensive guidance on the proper disposal procedures for
TM5275 sodium, a plasminogen activator inhibitor (PAI-1) inhibitor. The information is intended
for researchers, scientists, and drug development professionals to ensure safe handling and
disposal in a laboratory setting.

Chemical and Physical Properties

A summary of the key quantitative data for TM5275 sodium is presented below for easy

reference.
Property Value Source(s)
Molecular Formula C2sH27CIN3NaOs
Molecular Weight 543.97 g/mol [1]
CAS Number 1103926-82-4
Purity >98%
Solubility in DMSO Soluble to 100 mM [1]
Appearance Solid powder [2]
Storage (Short Term) 0 - 4 °C (days to weeks) [2]
Storage (Long Term) -20 °C (months to years) [2]
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Hazard Assessment

According to the Safety Data Sheet (SDS) from Sigma-Aldrich, TM5275 sodium is not
classified as a hazardous substance or mixture. However, it is crucial to handle all laboratory
chemicals with care and adhere to standard safety protocols. While not considered hazardous,
appropriate personal protective equipment (PPE) should always be worn when handling this
compound.

Disposal Protocol for TM5275 Sodium

The following step-by-step procedure outlines the recommended disposal plan for TM5275
sodium. This protocol is based on general best practices for the disposal of non-hazardous
chemical waste and should be adapted to comply with local and institutional regulations.

Experimental Protocol: Decontamination and Disposal

e Personal Protective Equipment (PPE): Before beginning the disposal process, ensure you
are wearing appropriate PPE, including a lab coat, safety glasses, and chemical-resistant
gloves.

e Small Quantities (Residual amounts):

o For trace amounts of TM5275 sodium on lab equipment (e.g., glassware, spatulas),
decontaminate by rinsing with a suitable solvent in which the compound is soluble, such
as DMSO[1].

o Collect the resulting solvent rinse into a designated chemical waste container.
o After the initial solvent rinse, wash the equipment thoroughly with soap and water.
e Unused or Waste TM5275 Sodium (Solid):

o Carefully transfer the solid waste into a clearly labeled, sealed container for chemical
waste.

o The label should include the chemical name ("TM5275 sodium”) and indicate that it is
non-hazardous waste.
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e Solutions of TM5275 Sodium:

o Do not pour solutions of TM5275 sodium down the drain unless explicitly permitted by
your institution's environmental health and safety (EHS) office.

o Collect all waste solutions containing TM5275 sodium in a designated, leak-proof
container.

o Label the container with the chemical name and approximate concentration.
o Contaminated Materials:

o Dispose of any materials heavily contaminated with TM5275 sodium (e.g., weighing
paper, gloves, paper towels) as solid chemical waste.

o Place these materials in a sealed bag or container and label appropriately.
» Final Disposal:

o Arrange for the pickup and disposal of the chemical waste containers through your
institution's EHS department or a licensed chemical waste disposal contractor.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and logical flow for the proper
disposal of TM5275 sodium.
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Start: TM5275 Sodium Waste

Step 1: Wear Appropriate PPE
(Lab coat, gloves, safety glasses)

Step 2: Assess Waste Form

Solid Waste Liquid Waste
(Unused chemical, contaminated items) (Solutions in solvent)

Residual on Equipment

Step 3c: Rinse with Solvent (e.g., DMSO)

Step 3a: Place in Labeled Step 3b: Pour into Labeled
Solid Chemical Waste Container j Liquid Chemical Waste Container

Step 4c: Collect Rinsate in
Liquid Waste Container

Step 5: Arrange for Disposal via
Institutional EHS

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of TM5275 sodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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